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Compound of Interest

Compound Name: BRD4 Inhibitor-24

Cat. No.: B5531769

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
BRD4 Inhibitor-24, a potent antagonist of the Bromodomain and Extra-Terminal (BET) family
of proteins. The information presented herein is intended to support researchers, scientists,
and drug development professionals in their exploration of this compound for various
therapeutic applications.

Core Physicochemical Characteristics

BRD4 Inhibitor-24, also identified as compound 3U in some literature, is a small molecule
designed to selectively target the bromodomains of BRD4, a key epigenetic reader protein.[1]
[2][3] Understanding its fundamental physicochemical properties is crucial for its application in
both in vitro and in vivo studies.
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Property Value Source
Molecular Weight 262.26 g/mol [1]
Chemical Formula C13H14N204 [1]

CAS Number 309951-18-6 [1114]
Appearance Solid [1]
Color White to off-white [1]

0=C(C1=CC=C(C(OC)=C1)O
SMILES [1]
C)NC2=NOC(C)=C2

Solubility Profile

The solubility of a compound is a critical parameter for its biological activity and formulation
development.
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Solvent Solubility Notes Source

Hygroscopic DMSO
can impact solubility;
use of newly opened
=100 mg/mL (381.30 DMSO is
DMSO [1]
mM) recommended. "="
indicates that the
saturation point was

not determined.

This formulation is
suitable for in vivo
studies. The solution
is clear at this
Corn oil > 2.5 mg/mL (9.53 concen-tratfon, but o
mM) saturation is unknown.
Caution is advised for
dosing periods
exceeding half a

month.

Experimental Protocols

Detailed experimental methodologies are essential for reproducing and building upon existing

research.

Preparation of Stock Solutions

In Vitro Studies: To prepare a stock solution for in vitro assays, dissolve BRD4 Inhibitor-24 in
fresh, high-purity DMSO.[1] For example, to achieve a concentration of 100 mg/mL, add the
appropriate mass of the solid compound to the calculated volume of DMSO. Gentle vortexing
or sonication may be applied to ensure complete dissolution.

In Vivo Studies: For in vivo applications, a stock solution in DMSO can be further diluted in a
suitable vehicle like corn oil.[1] A typical protocol involves preparing a concentrated stock
solution in DMSO (e.g., 25.0 mg/mL) and then diluting it with corn oil to the desired final

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.medchemexpress.com/brd4-inhibitor-24.html
https://www.medchemexpress.com/brd4-inhibitor-24.html
https://www.benchchem.com/product/b5531769?utm_src=pdf-body
https://www.medchemexpress.com/brd4-inhibitor-24.html
https://www.medchemexpress.com/brd4-inhibitor-24.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5531769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

concentration (e.g., to achieve a 2.5 mg/mL working solution, add 100 pL of the 25.0 mg/mL
DMSO stock to 900 pL of corn oil and mix thoroughly).[1]

Storage and Stability

Proper storage is critical to maintain the integrity of the compound.
e Solid Form: Store at 4°C and protect from light.[1]

e In Solvent: For long-term storage, aliquoted stock solutions in DMSO should be stored at
-80°C for up to 6 months or at -20°C for up to 1 month.[1] It is crucial to protect the solutions
from light.[1]

Visualizing Key Pathways and Workflows
BRD4 Signaling Pathway

BRD4 plays a pivotal role in gene transcription by recognizing and binding to acetylated lysine
residues on histone tails. This interaction recruits the positive transcription elongation factor b
(P-TEFb) complex, which in turn phosphorylates RNA Polymerase I, leading to transcriptional
elongation of target genes, including the proto-oncogene c-MYC. BRD4 inhibitors competitively
bind to the bromodomains of BRD4, preventing its association with acetylated histones and
thereby downregulating the expression of target genes.
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Caption: Simplified BRD4 signaling pathway and the mechanism of its inhibition.
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Experimental Workflow: In Vivo Formulation Preparation

The preparation of a stable and homogenous formulation is critical for the successful execution
of in vivo studies. The following diagram illustrates a standard workflow for preparing BRD4

Inhibitor-24 for animal dosing.
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Caption: Workflow for the preparation of BRD4 Inhibitor-24 for in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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